Cas no 1443337-22-1 (2-[(2-fluoro-5-methylphenoxy)methyl]-1,3-dioxolane)

• Product Name: 2-[(2-fluoro-5-methylphenoxy)methyl]-1,3-dioxolane
• CAS No: 1443337-22-1
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• MDL: MFCD18911510
• CID: 5170354
• Update Time: 2026-03-04

2-[(2-fluoro-5-methylphenoxy)methyl]-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-[(2-fluoro-5-methylphenoxy)methyl]-1,3-dioxolane

• MDL： MFCD18911510
• Inchi： 1S/C11H13FO3/c1-8-2-3-9(12)10(6-8)15-7-11-13-4-5-14-11/h2-3,6,11H,4-5,7H2,1H3
• InChI Key： LOCUFULHMDBWPP-UHFFFAOYSA-N
• SMILES： O1CCOC1COC1=CC(C)=CC=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on 2-[(2-fluoro-5-methylphenoxy)methyl]-1,3-dioxolane

Recent Advances in the Study of 2-[(2-fluoro-5-methylphenoxy)methyl]-1,3-dioxolane (CAS: 1443337-22-1)

The compound 2-[(2-fluoro-5-methylphenoxy)methyl]-1,3-dioxolane (CAS: 1443337-22-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dioxolane ring and fluorinated aromatic moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, highlighting its relevance in drug discovery and development.

One of the key areas of interest is the compound's role as a potential modulator of central nervous system (CNS) targets. Preliminary in vitro studies have demonstrated its ability to interact with specific neurotransmitter receptors, suggesting possible applications in the treatment of neurological disorders such as anxiety and depression. The presence of the fluorine atom in the aromatic ring is believed to enhance its binding affinity and metabolic stability, making it a valuable candidate for further optimization.

In addition to its CNS activity, recent research has explored the compound's potential as an anti-inflammatory agent. Studies using animal models have shown that 2-[(2-fluoro-5-methylphenoxy)methyl]-1,3-dioxolane can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation in a dose-dependent manner. These findings open new avenues for the development of novel anti-inflammatory drugs with improved efficacy and safety profiles.

The synthesis of 2-[(2-fluoro-5-methylphenoxy)methyl]-1,3-dioxolane has also been a focus of recent investigations. Researchers have developed more efficient and scalable synthetic routes, which are critical for large-scale production and further clinical evaluation. Advances in catalytic methods and green chemistry have contributed to higher yields and reduced environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetics and toxicology. Ongoing studies are aimed at addressing these gaps, with particular attention to its bioavailability, distribution, and potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-[(2-fluoro-5-methylphenoxy)methyl]-1,3-dioxolane (CAS: 1443337-22-1) represents a compelling area of research in chemical biology and drug discovery. Its diverse pharmacological properties and synthetic accessibility make it a promising candidate for further development. Future studies will likely focus on optimizing its structure-activity relationships and exploring its therapeutic potential in greater depth.